Dasyscyphin B
Overview
Description
Dasyscyphin B is a natural product found in Dasyscyphella nivea with data available.
Scientific Research Applications
Antitumor Activity
Dasyscyphin B, a metabolite obtained from the ascomycete Dasyscyphus niveus, demonstrates notable antitumor properties. The synthesis of dasyscyphin B from commercial abietic acid has been a key advancement, facilitating the study of its antitumor effects and the synthesis of related metabolites (Akhaouzan et al., 2013). Additionally, dasyscyphin B shows cytotoxic activities against various human cell lines such as HepG2, Hela S3, U937, Colo-320, and Jurkat, with IC50 values ranging from 0.5 to 3 µg/ml, highlighting its potential in cancer therapy (Mierau et al., 2006).
Cytotoxic and Antimicrobial Properties
Research on dasyscyphin B has also uncovered its cytotoxic and antimicrobial properties. A study found that dasyscyphin B, along with other metabolites like dasyscyphin C, exhibited moderate cytotoxicity and antimicrobial activity (Flores-Bocanegra et al., 2021). This suggests a broader range of applications in both medical and pharmacological fields.
Antiviral Activity
Dasyscyphin B has shown effectiveness against viral infections. In particular, dasyscyphin C, extracted from Eclipta prostrata, demonstrated antiviral activity against fish nodavirus, suggesting a potential role in veterinary medicine or as a model for human antiviral drugs (Krishnan et al., 2010).
Leishmanicidal Activity
Dasyscyphin C, related to dasyscyphin B, has been found to have significant leishmanicidal activity against Leishmania major promastigote, indicating potential use in treating leishmaniasis (Khanna et al., 2009).
properties
Product Name |
Dasyscyphin B |
|---|---|
Molecular Formula |
C23H34O3 |
Molecular Weight |
358.5 g/mol |
IUPAC Name |
(4aS,6aS,11aR,11bS)-8-(methoxymethyl)-4,4,6a,11b-tetramethyl-1,2,3,4a,5,6,11,11a-octahydrobenzo[a]fluorene-7,10-diol |
InChI |
InChI=1S/C23H34O3/c1-21(2)8-6-9-22(3)17(21)7-10-23(4)18(22)12-15-16(24)11-14(13-26-5)20(25)19(15)23/h11,17-18,24-25H,6-10,12-13H2,1-5H3/t17-,18+,22-,23-/m0/s1 |
InChI Key |
APGZBIKZXBYIEJ-WKZKVMAPSA-N |
Isomeric SMILES |
C[C@]12CCCC([C@@H]1CC[C@]3([C@@H]2CC4=C(C=C(C(=C43)O)COC)O)C)(C)C |
Canonical SMILES |
CC1(CCCC2(C1CCC3(C2CC4=C(C=C(C(=C43)O)COC)O)C)C)C |
synonyms |
dasyscyphin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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